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Compound of Interest

Compound Name: Ipronidazole

Cat. No.: B135245

For distribution to researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Ipronidazole, a nitroimidazole-class
antiprotozoal agent. It details its chemical identity, mechanism of action, and relevant
experimental data and protocols to support research and development activities.

Chemical Identity of Ipronidazole

Ipronidazole is a synthetic compound recognized for its efficacy against various protozoal
infections, particularly in veterinary medicine.[1] Accurate identification is critical for research
and regulatory purposes.

Table 1: Core Chemical Identifiers for Ipronidazole

Identifier Value Source(s)

CAS Number 14885-29-1 [1121131141[5]
1-methyl-5-nitro-2-propan-2-

IUPAC Name o [2][5]
ylimidazole

Synonyms Ipropran, Ro 7-1554 [31[6]

Table 2: Molecular and Structural Data for Ipronidazole
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Property Value Source(s)
Chemical Formula C7H11N302 [1112113114]
Molecular Weight 169.18 g/mol [21[31[4]

, CC(C)C1=NC=C(N1C)--
Canonical SMILES [2]
INVALID-LINK--[O-]

NTAFJUSDNOSFFY-
InChl Key [1][2][3]
UHFFFAOYSA-N

Mechanism of Action: A Prodrug Approach to
Protozoal Disruption

Ipronidazole functions as a prodrug, meaning it is administered in an inactive form and
requires bioactivation within the target organism.[3] Its selective toxicity is derived from the
unigue metabolic environment of anaerobic protozoa and bacteria.

The mechanism of action for 5-nitroimidazole drugs like Ipronidazole proceeds through the
following key steps:

o Cellular Uptake: The unactivated Ipronidazole molecule enters the protozoal cell.

¢ Reductive Activation: Inside the anaerobic environment of the protozoan, low-redox-potential
proteins, such as ferredoxin or nitroreductases, transfer electrons to the nitro group of
Ipronidazole.[1][3]

» Formation of Cytotoxic Intermediates: This reduction process generates highly reactive
nitroso radicals and other cytotoxic intermediates.[1]

o DNA Damage: These reactive molecules covalently bind to and disrupt the helical structure
of the protozoan's DNA, leading to strand breakage.[1]

« Inhibition of Nucleic Acid Synthesis and Cell Death: The extensive DNA damage inhibits
essential cellular processes, including nucleic acid synthesis, ultimately resulting in the death
of the protozoan cell.[1][5]
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Protozoal Cell (Anaerobic)
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Sample Preparation & Extraction

1. Homogenize 10g Sample
with Acetic Acid and Acetone

2. Centrifuge and Collect Supernatant

3. Re-homogenize Residue with Acetone

4. Centrifuge and Combine Supernatants

5. Evaporate a 10mL Aliquot

6. Defat with Acetonitrile and n-Hexane

7. Evaporate Acetonitrile Layer to Dryness

Solid Phase Extrac‘ 'jon (SPE) Cleanup

8. Dissolve Residue

\ 4

9. Apply to Cation Exchange SPE Cartridge

\ 4

10. Wash Cartridge

A4

11. Elute with Acetonitrile/Water Mixture

\ 4

12. Extract Eluate with Ethyl Acetate

Final Preparat‘ 'on & Analysis

13. Evaporate Ethyl Acetate to Dryness

14. Reconstitute in ImL
0.1% Formic Acid

15. Inject into LC-MS/MS System

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ipronidazole: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b135245¢#ipronidazole-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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